Hexamethyldisiloxane
Hexamethyldisiloxane
Hexamethyldisiloxane (HMDSO), a linear polydisiloxane, is an organosilicon reagent commonly utilized as a source for plasma enhanced chemical vapor deposition (PE-CVD) of thin films of silicon compounds. It is also employed as a substitute to silane in silicon integrated circuit technology. Its dissociative ionization by electron impact has been studied by Fourier transform mass spectrometry. Synthesis of plasma-polymerized HMDSO thin films by atmospheric pressure glow (APG) discharge has been reported. Crystals of HMDSO at 148K are monoclinic. Addition of HMDSO to P4S10, improves its efficiency as thionating agent.
Hexamethyldisiloxane is an organosiloxane consisting of two trimethylsilyl groups covalently bound to a central oxygen.
Dimethicone, also known as ((CH3)3Si)2O or hmdso, belongs to the class of organic compounds known as disiloxanes. These are organosilicon compounds with the general formula H[Si](R)(R')O[Si](H)(R'')R''' (R= organyl, R'-R'''= H or organyl). Dimethicone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dimethicone is primarily located in the membrane (predicted from logP). Outside of the human body, dimethicone can be found in a number of food items such as black walnut, cumin, carob, and asparagus. This makes dimethicone a potential biomarker for the consumption of these food products.
Hexamethyldisiloxane is an organosiloxane consisting of two trimethylsilyl groups covalently bound to a central oxygen.
Dimethicone, also known as ((CH3)3Si)2O or hmdso, belongs to the class of organic compounds known as disiloxanes. These are organosilicon compounds with the general formula H[Si](R)(R')O[Si](H)(R'')R''' (R= organyl, R'-R'''= H or organyl). Dimethicone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dimethicone is primarily located in the membrane (predicted from logP). Outside of the human body, dimethicone can be found in a number of food items such as black walnut, cumin, carob, and asparagus. This makes dimethicone a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
107-46-0
VCID:
VC21108040
InChI:
InChI=1S/C6H18OSi2/c1-8(2,3)7-9(4,5)6/h1-6H3
SMILES:
C[Si](C)(C)O[Si](C)(C)C
Molecular Formula:
C6H18OSi2
Molecular Weight:
162.38 g/mol
Hexamethyldisiloxane
CAS No.: 107-46-0
Cat. No.: VC21108040
Molecular Formula: C6H18OSi2
Molecular Weight: 162.38 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Hexamethyldisiloxane (HMDSO), a linear polydisiloxane, is an organosilicon reagent commonly utilized as a source for plasma enhanced chemical vapor deposition (PE-CVD) of thin films of silicon compounds. It is also employed as a substitute to silane in silicon integrated circuit technology. Its dissociative ionization by electron impact has been studied by Fourier transform mass spectrometry. Synthesis of plasma-polymerized HMDSO thin films by atmospheric pressure glow (APG) discharge has been reported. Crystals of HMDSO at 148K are monoclinic. Addition of HMDSO to P4S10, improves its efficiency as thionating agent. Hexamethyldisiloxane is an organosiloxane consisting of two trimethylsilyl groups covalently bound to a central oxygen. Dimethicone, also known as ((CH3)3Si)2O or hmdso, belongs to the class of organic compounds known as disiloxanes. These are organosilicon compounds with the general formula H[Si](R)(R')O[Si](H)(R'')R''' (R= organyl, R'-R'''= H or organyl). Dimethicone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dimethicone is primarily located in the membrane (predicted from logP). Outside of the human body, dimethicone can be found in a number of food items such as black walnut, cumin, carob, and asparagus. This makes dimethicone a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 107-46-0 |
| Molecular Formula | C6H18OSi2 |
| Molecular Weight | 162.38 g/mol |
| IUPAC Name | trimethyl(trimethylsilyloxy)silane |
| Standard InChI | InChI=1S/C6H18OSi2/c1-8(2,3)7-9(4,5)6/h1-6H3 |
| Standard InChI Key | UQEAIHBTYFGYIE-UHFFFAOYSA-N |
| SMILES | C[Si](C)(C)O[Si](C)(C)C |
| Canonical SMILES | C[Si](C)(C)O[Si](C)(C)C |
| Boiling Point | 99.0 °C 99 °C |
| Colorform | FLUID |
| Flash Point | -30 °C |
| Melting Point | -66.0 °C -66 °C |
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